Cas no 23134-05-6 (Disulfite)

Disulfite structure
Disulfite structure
Product Name:Disulfite
CAS No:23134-05-6
MF:O5S2
MW:144.126997947693
CID:268145
PubChem ID:159940
Update Time:2025-04-19

Disulfite Chemical and Physical Properties

Names and Identifiers

    • Disulfite
    • Metabisulfite
    • [S2O5](2-)
    • METASULFITE (S2O52-)
    • 7992SO049K
    • DISULFITE ION
    • CHEBI:29251
    • DISULFUROUS ACID, ION(2-)
    • PYROSULFITE
    • [O(O)2SS(O)O](2-)
    • DISULFITE (S2O52-)
    • Q408776
    • UNII-7992SO049K
    • PYROSULFITE (S2O52-)
    • 23134-05-6
    • DTXSID70945813
    • metabisulfite ion
    • pentaoxido-1kappa(3)O,2kappa(2)O-disulfate(S--S)(2-)
    • Inchi: 1S/H2O5S2/c1-6(2)7(3,4)5/h(H,1,2)(H,3,4,5)/p-2
    • InChI Key: WBZKQQHYRPRKNJ-UHFFFAOYSA-L
    • SMILES: S(=O)(=O)([O-])S(=O)[O-]

Computed Properties

  • Exact Mass: 143.919
  • Monoisotopic Mass: 143.919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 124.92000
  • LogP: 0.27220
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